Cas no 897620-82-5 (2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 897620-82-5
• MF: C₁₈H₁₆ClN₅O₂S
• MW: 401.869940757751
• CID: 6086532
• PubChem ID: 18567586
• Update Time: 2025-09-21

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(pyridin-3-yl)methylacetamide
• 4-Thiazoleacetamide, 2-[[[(4-chlorophenyl)amino]carbonyl]amino]-N-(3-pyridinylmethyl)-
• HMS3002F07
• 2-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(pyridin-3-ylmethyl)acetamide
• 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(pyridin-3-ylmethyl)acetamide
• F2096-0453
• CHEMBL1408500
• 2-(2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[(pyridin-3-yl)methyl]acetamide
• SMR000808116
• AKOS024626995
• MLS001235450
• 897620-82-5

• Inchi： 1S/C18H16ClN5O2S/c19-13-3-5-14(6-4-13)22-17(26)24-18-23-15(11-27-18)8-16(25)21-10-12-2-1-7-20-9-12/h1-7,9,11H,8,10H2,(H,21,25)(H2,22,23,24,26)
• InChI Key： XHTWMXVDRXPBDK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2=CC=CN=C2)=O)N=C1NC(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 401.0713236g/mol
• Monoisotopic Mass: 401.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• pka: 6.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas